Cas no 2228760-93-6 ((2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate)

• Product Name: (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate
• CAS No: 2228760-93-6
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 5945141
• PubChem ID: 165638166
• Update Time: 2025-06-07

(2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate
• EN300-2002916
• 2228760-93-6

• Inchi： 1S/C9H11NO5S/c10-16(11,12)15-6-7-2-1-3-8-9(7)14-5-4-13-8/h1-3H,4-6H2,(H2,10,11,12)
• InChI Key： ULISGGYRHAFLFO-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=CC=CC2=C1OCCO2

Computed Properties

• Exact Mass: 245.03579362g/mol
• Monoisotopic Mass: 245.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96.2Ų

Additional information on (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate

Introduction to (2,3-Dihydro-1,4-Benzodioxin-5-yl)methyl Sulfamate (CAS No. 2228760-93-6)

(2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate is a specialized organic compound characterized by its unique molecular structure and potential applications in the field of pharmaceuticals and chemical research. This compound, identified by the CAS number 2228760-93-6, has garnered attention due to its structural similarity to certain bioactive molecules, making it a subject of interest for further investigation and development.

The molecular framework of (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate consists of a benzodioxin core substituted with a methyl sulfamate group at the 5-position. This configuration suggests potential interactions with biological targets, which has prompted its exploration in various research settings. The benzodioxin moiety is known for its presence in several naturally occurring and synthetic compounds that exhibit pharmacological properties.

In recent years, there has been a growing interest in derivatives of benzodioxin due to their reported biological activities. The sulfamate functional group adds an additional layer of reactivity, which can be exploited for drug design and development. Researchers have been particularly keen on understanding how modifications at the 5-position of the benzodioxin ring can influence the compound's pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate is its potential as a lead compound for novel therapeutic agents. Studies have indicated that compounds with similar structures may interfere with specific enzymatic pathways or receptor interactions, offering a basis for developing treatments against various diseases. The sulfamate group, in particular, is known to enhance binding affinity and selectivity, which are crucial factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate with greater accuracy. These tools have helped in identifying promising candidates for further experimental validation. Molecular docking studies have shown that this compound can bind to certain protein targets with high affinity, suggesting its potential as an inhibitor or modulator of these proteins.

The synthesis of (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate presents unique challenges due to the complexity of its molecular structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Techniques such as multi-step organic synthesis and catalytic processes have been employed to achieve high yields and purity levels.

In addition to its pharmaceutical applications, (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate has shown promise in chemical biology research. Its ability to interact with biological molecules makes it a valuable tool for studying enzyme mechanisms and metabolic pathways. Researchers are exploring its use as an intermediate in the synthesis of more complex molecules that could have therapeutic benefits.

The safety profile of (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate is another critical aspect that has been studied extensively. Preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses but may exhibit some toxicity at higher concentrations. These findings are crucial for determining safe dosage ranges and potential side effects if used in clinical settings.

The future direction of research on (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate includes further optimization of its chemical structure to enhance its biological activity and reduce any potential toxicity. By modifying various functional groups within the molecule, researchers aim to develop derivatives that are more effective and safer for therapeutic use. Collaborative efforts between synthetic chemists and biologists are essential in this endeavor.

The impact of discoveries related to (2,3-dihydro-1,4-benzodioxin-5-yl)methyl sulfamate could be significant across multiple sectors. In pharmaceuticals, it could lead to the development of new drugs targeting various diseases. In academia and research institutions, it serves as a valuable tool for understanding complex biological processes. The compound's versatility makes it a cornerstone in ongoing investigations aimed at advancing scientific knowledge and therapeutic interventions.